4-(1H-tetrazol-1-yl)benzenethiol

• CAS No.: 58738-18-4
• Molecular Formula: C7H6N4S
• Molecular Weight: 178.22 g/mol
• IUPAC Name: 4-(tetrazol-1-yl)benzenethiol
• InChI: InChI=1S/C7H6N4S/c12-7-3-1-6(2-4-7)11-5-8-9-10-11/h1-5,12H
• InChI Key: BSMIZHHGWVKNDZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C=NN=N2)S

Description

4-(1H-tetrazol-1-yl)benzenethiol is a useful research compound. Its molecular formula is C7H6N4S and its molecular weight is 178.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Alternatively a mixture of p-aminothiophenol (9.0 g.), sodium azide (7.0 g.), triethyl orthoformate (30 ml.), and acetic acid (30 ml.) was stirred and heated at 85° C. for 30 minutes. The reaction mixture was evaporated at reduced pressure and diluted with water to give a crystalline product which was collected and recrystallized from chloroform:hexane.